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Compound of Interest

Compound Name: 4-hydroxy aceclofenac-D4

Cat. No.: B15557847

Introduction

4-Hydroxy Aceclofenac, the principal active metabolite of the non-steroidal anti-inflammatory
drug (NSAID) aceclofenac in humans, is crucial for understanding the parent drug's overall
efficacy and safety profile.[1][2] Pharmacokinetic (PK) studies that accurately quantify 4-
Hydroxy Aceclofenac in biological matrices are therefore essential in drug development and
clinical research. The use of a stable isotope-labeled internal standard, such as 4-Hydroxy
Aceclofenac-D4, is the gold standard for quantitative bioanalysis using liquid chromatography-
tandem mass spectrometry (LC-MS/MS). This deuterated analog offers superior accuracy and
precision by compensating for variability in sample preparation and matrix effects.[3][4] These
application notes provide detailed protocols and data for the use of 4-Hydroxy Aceclofenac-
D4 in pharmacokinetic research.

Pharmacokinetic Parameters of Aceclofenac and its
Metabolites

The following table summarizes key pharmacokinetic parameters for aceclofenac and its major
metabolites, including 4-hydroxy aceclofenac, following a single oral 100 mg dose of
aceclofenac in healthy human volunteers. This data is critical for designing sampling schedules
and interpreting results from bioanalytical assays.
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4'-Hydroxy . 4'-Hydroxy
Parameter Aceclofenac Diclofenac .

Aceclofenac Diclofenac
Cmax (ng/mL) 7600 + 1300 890 + 150 140 + 30 80 + 20
Tmax (hr) 26+1.8 3.0x05 3.2+£0.6 3.6+0.7
AUC (ng-hr/mL) 17900 £ 3200 4300 + 800 650 + 150 500 £ 120
t1/2 (hr) ~4 Not Reported Not Reported Not Reported

Data adapted from studies on the metabolism and pharmacokinetics of aceclofenac. The
internal standards used in the source studies for generating this data were not 4-Hydroxy

Aceclofenac-D4.

Metabolic Pathway of Aceclofenac

Aceclofenac undergoes extensive metabolism in the liver, primarily mediated by the
cytochrome P450 enzyme CYP2C9.[1][4] The major metabolic pathway is the hydroxylation of
aceclofenac to form 4'-hydroxy aceclofenac.[1][2] Minor metabolic pathways include the
formation of other hydroxylated metabolites and the conversion of aceclofenac to diclofenac.[2]

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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